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Compound of Interest

Compound Name: Quizalofop-ethyl-d3

Cat. No.: B15556495

This guide provides critical safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Quizalofop-ethyl-d3. The following
procedures are designed to ensure safe laboratory practices and minimize exposure risk.

Hazard and Toxicity Profile

Quizalofop-ethyl-d3 is a deuterated analog of Quizalofop-ethyl, a selective, post-emergence
herbicide. For safety and handling purposes, it should be treated as having the same
toxicological properties as its non-deuterated counterpart. It is harmful if swallowed, causes
skin and eye irritation, and is very toxic to aquatic life with long-lasting effects.[1][2] The liver is
a primary target organ in repeated-dose toxicity studies.[3]

Quantitative Toxicity Data
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Metric Value Species Notes

Slightly toxic by oral
Acute Oral LD50 1480 - 1670 mg/kg Rat

exposure.[4][5][6]

Very low acute toxicity
Acute Dermal LD50 >5000 mg/kg Rabbit, Rat via dermal exposure.

[5]L6]

Slightly to practically
Acute Inhalation LC50  >5.8 mg/L (4-hour) Rat nontoxic via

inhalation.[4]

Aquatic Toxicity LC50

0.46 - 2.8 mg/L (96-

hour)

Bluegill Sunfish

Highly to very highly
toxic to fish.[4][5]

Acceptable Daily
Intake (ADI)

0.01 mg/kg/day

Human

The Australian ADI for
quizalofop-ethyl for a
human is 0.01
mg/kg/day, set for the
public for daily,
lifetime exposure.[1]
[2] This is based on a
No-Observed-
Adverse-Effect-Level
(NOAEL) of 1.25
mg/kg/day.[1][2]

Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is mandatory to minimize exposure and ensure a safe

laboratory environment.

Preparation and Engineering Controls

¢ Ventilation: Always handle Quizalofop-ethyl-d3 in a well-ventilated area. A chemical fume

hood is required for all procedures involving open containers, weighing, or mixing.[7]
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o Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and
have been recently tested.[8]

e Pre-Handling Check: Before starting, read the Safety Data Sheet (SDS) thoroughly. Ensure
all necessary Personal Protective Equipment (PPE) is available and in good condition.

Required Personal Protective Equipment (PPE)

The minimum required PPE must be worn at all times when handling the substance.[9]
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Body Part Protection Specification & Rationale

Use unlined, elbow-length
nitrile or butyl rubber gloves.[9]
[10] Inspect gloves for any
) ) signs of degradation or

Hands Chemical-resistant gloves
puncture before use. Wash
hands thoroughly with soap
and water after removing

gloves.[10][11]

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or
_ NIOSH (US) standards.[7][12]

Eyes/Face Safety goggles or face shield )

A full-face shield should be

worn over goggles when there

is a significant risk of

splashing.[10]

Alab coat is mandatory. For
larger quantities or tasks with a
high splash potential, wear
] ) impervious or fire/flame-
Body Protective clothing resistant coveralls or a
chemical-resistant apron that
extends from the neck to at

least the knees.[8][9][10][12]

A NIOSH/MSHA approved
respirator is necessary if
exposure limits are exceeded,
if aerosols or dusts are

) ) ) ) generated, or if irritation is

Respiratory Respirator (if required) ]

experienced.[12] Use a full-
face respirator in these
conditions.[7][12] Always wear
a respirator when cleaning up

large spills.
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Handling Procedures

e Avoid Contact: Prevent all direct physical contact with the chemical.

» Weighing & Transfer: Conduct all weighing and transferring operations within a chemical
fume hood or other ventilated enclosure to avoid the formation of dust and aerosols.[7]

o General Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled,
stored, or used.[7][11] After handling, wash hands, arms, and face thoroughly with soap and
water before eating, drinking, or smoking.

o Clothing: Remove any contaminated clothing immediately.[11][12] Wash contaminated PPE
separately from other laundry before reuse.[11]

Disposal Plan: Waste and Spill Management

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

Waste Disposal

o Container Management: Do not reuse the product container.[8] Dispose of the contents and
container at an approved waste disposal facility in accordance with all local, state, and
federal regulations.[1][12][13]

e Rinsing: Empty containers can be triple-rinsed (or equivalent) and offered for recycling or
reconditioning where applicable.[7] Rinsate should be collected and disposed of as
hazardous waste.

o Contaminated Materials: All absorbent materials, contaminated PPE, and other items that
have come into contact with Quizalofop-ethyl-d3 should be collected in a suitable, labeled,
and closed container for disposal.[7][12]

Spill Response Protocol

o Evacuate: Evacuate non-essential personnel from the spill area. Keep people away from and
upwind of the spill.[7][12]
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Ventilate: Ensure the area is well-ventilated.

Control Ignition: Remove all sources of ignition (e.g., open flames, sparks). Use non-
sparking tools for cleanup.[7][12]

Containment: Prevent further leakage or spillage if it is safe to do so. Create a dike around
the spill to prevent it from entering drains or waterways.[11][14]

Cleanup:

o Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth,
or vermiculite.[11][14]

o Collection: Carefully shovel or sweep up the absorbed material and place it into a suitable,
closed, and labeled container for disposal.[7][14]

Decontamination: Scrub the spill area with a hard water detergent. Collect the cleaning liquid
with additional absorbent material and place it in the disposal container.[3]

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Emergency First Aid

Eye Contact: Immediately rinse with pure water for at least 15-20 minutes, removing contact
lenses if present.[12] Seek immediate medical attention.[12]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water.[7][12] Consult a doctor if irritation occurs.[12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[7][12] Call a poison control
center or doctor immediately for treatment advice.[12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration.[7] Seek immediate medical attention.

Workflow for Chemical Spill Response
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Chemical Spill Occurs

Assess Situation
(Size, Location, Hazard)

'
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es No
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Minor Spill Cleanup Bteps

Minor Spill Procedure
1. Don Full PPE

2. Contain Spill
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3. Absorb with Inert Material

4. Collect Waste

5. Decontaminate Area

6. Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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